Benzoic acid, 2-[[(11aR,14R,15R,15aS,17aR)-1,9,11,11a,13,14,15,15a,17,17a-decahydro-2,3,4,5,6,13-hexahydroxy-9,17-dioxo-14-[2-oxo-2-(3,4,5-trihydroxyphenyl)ethyl]-15-[(3,4,5-trihydroxybenzoyl)oxy]dibenzo[g,i]pyrano[3,2-b][1,5]dioxacycloundecin-7-yl]oxy]-3,4,5-trihydroxy-

• bioactivity: Antibacterial
• sequence: SLFSLIKAGAKFLGKNLLKQGAQYAACKVSKEC

Description

Benzoic acid, 2-[[(11aR,14R,15R,15aS,17aR)-1,9,11,11a,13,14,15,15a,17,17a-decahydro-2,3,4,5,6,13-hexahydroxy-9,17-dioxo-14-[2-oxo-2-(3,4,5-trihydroxyphenyl)ethyl]-15-[(3,4,5-trihydroxybenzoyl)oxy]dibenzo[g,i]pyrano[3,2-b][1,5]dioxacycloundecin-7-yl]oxy]-3,4,5-trihydroxy- is a natural product found in Coriaria japonica, Rosa rugosa, and other organisms with data available.

Scientific Research Applications

Stabilization of Mesophases

• Application : Benzoic acid derivatives play a significant role in stabilizing hexagonal columnar mesophases. The study by Percec et al. (1995) demonstrates that the fluorination of alkyl tails in benzoic acid compounds can dramatically stabilize these mesophases, which are crucial in material science and nanotechnology (Percec et al., 1995).

Novel Benzoic Acid Derivatives

• Application : Research on new benzoic acid derivatives has been conducted, like the isolation of new derivatives from Stocksia brahuica as reported by Ali et al. (1998). These derivatives are significant for further pharmacological studies (Ali et al., 1998).

Synthesis of Novel Compounds

• Application : Benzoic acid derivatives are instrumental in the synthesis of new chemical compounds, as shown in the work of Katritzky et al. (2001), where they aided in creating new benzothiazepines and benzoxazepines (Katritzky et al., 2001).

Liquid Crystalline Properties

• Application : The synthesis and characterization of certain benzoic acid derivatives, which exhibit liquid crystalline properties, have been explored. Beginn et al. (2000) described how these derivatives form hexagonal columnar disordered structures, applicable in materials science (Beginn et al., 2000).

Biotransformation Studies

• Application : Hsu et al. (2007) investigated the biotransformation of gallic acid, a derivative of benzoic acid, using Beauveria sulfurescens. This study is significant for understanding microbial metabolism and its implications in pharmaceutical sciences (Hsu et al., 2007).

Metabolic Pathways in Bacteria

• Application : The metabolism of benzoic acid by various bacteria species, as studied by Reiner (1971), highlights the enzymatic conversion processes, crucial for understanding bacterial metabolism and bioremediation techniques (Reiner, 1971).

Antioxidant and Antimicrobial Activities

• Application : The synthesis and evaluation of benzoic acid derivatives for antioxidant and antimicrobial activities, as researched by Bassyouni et al. (2012), have implications for developing new therapeutic agents (Bassyouni et al., 2012).